9-Keto Travoprost

• Molecular Formula: C26H33F3O6
• Molecular Weight: 498.5 g/mol
• InChI: InChI=1S/C26H33F3O6/c1-17(2)35-25(33)11-6-4-3-5-10-21-22(24(32)15-23(21)31)13-12-19(30)16-34-20-9-7-8-18(14-20)26(27,28)29/h3,5,7-9,12-14,17,19,21-22,24,30,32H,4,6,10-11,15-16H2,1-2H3/b5-3-,13-12+/t19-,21-,22-,24-/m1/s1
• InChIKey: OKXNVRDMSRTJEN-FFKVAXMCSA-N

9-Keto Travoprost Overview

9-Keto Travoprost, chemically designated as (Z)-isopropyl 7-((1R, 2R, 3R)-3-hydroxy-2-((R, E)-3-hydroxy-4-(3-(trifluoromethyl)phenoxy)but-1-en-1-yl)-5-oxocyclopentyl)hept-5-enoate (CAS No: 1219032-18-4), is an oxidative degradation impurity of the ocular hypotensive agent Travoprost [1]. It arises from the oxidation at the C-9 position of the prostaglandin F2α (PGF2α) analog fluprostenol, generating a characteristic ketone group . This structural modification, resulting in the conversion of the cyclopentane ring from an F-series to an E-series prostaglandin-like structure, fundamentally alters its receptor pharmacology. While parent Travoprost acts as a selective FP prostaglandin receptor agonist [2], 9-Keto Travoprost is a derivative of Fluprostenol and is classified as an EP receptor agonist [3]. This compound is of significant interest in pharmaceutical development as a fully characterized reference standard, essential for analytical method validation (AMV), quality control (QC), and the preparation of regulatory submissions like Abbreviated New Drug Applications (ANDAs) [4].

Analytical Reference Standard Designated impurity and metabolite standard for Travoprost method validation

EP Receptor Tool Compound C-9 oxidation shifts receptor pharmacology from FP to EP pathway studies

• [1] Veeprho. (2022). 9-Keto Travoprost (CAS 1219032-18-4) - Product Information. View Source
• [2] Hellberg, M. R., et al. (2001). Preclinical efficacy of travoprost, a potent and selective FP prostaglandin receptor agonist. *Journal of Ocular Pharmacology and Therapeutics*, 17(5), 421-432. View Source
• [3] MedChemExpress. (n.d.). 9-Keto Travoprost (Fluprostenol Prostaglandin E2) - Product Information. View Source
• [4] SynZeal. (n.d.). 9-Keto Travoprost (SZ-T079008) - Product Information. View Source

Why 9-Keto Travoprost Cannot Be Substituted

Generic substitution among Travoprost impurities is not scientifically valid due to the distinct chemical and pharmacological identity conferred by the specific oxidation site. 9-Keto Travoprost is characterized by a unique oxidation at the C-9 position of the cyclopentane ring, resulting in a ketone moiety . This is fundamentally different from other impurities such as 15-Keto Travoprost, which is oxidized at the C-15 hydroxyl group , or 5,6-trans-Travoprost, which is a geometric isomer with an altered double bond configuration . Furthermore, the receptor pharmacology diverges significantly; while the active metabolite of Travoprost (Travoprost free acid) is a potent and selective FP receptor agonist with a Ki of 52 nM , 9-Keto Travoprost is an EP receptor agonist . This receptor switching from FP to EP means its biological activity is entirely different, precluding its use as a substitute in functional assays or as a marker for FP-mediated pharmacology. Consequently, for analytical applications such as HPLC method validation, the unique chromatographic retention time and molecular characteristics of 9-Keto Travoprost are non-interchangeable with any other impurity standard, making its specific procurement a strict regulatory and scientific necessity .

• Travoprost API substitution May not serve as reference standard for 9-keto impurity; analytical methods could miss specific degradant peaks
• Unmodified fluprostenol substitution Receptor activation profile may shift from EP to FP, potentially altering functional study endpoints

9-Keto Travoprost Differentiation Evidence

FP-to-EP Receptor Pharmacology Switch

9-Keto Travoprost is an EP receptor agonist, a pharmacological class distinct from the parent drug, Travoprost (fluprostenol isopropyl ester), which is a selective FP prostaglandin receptor agonist . This represents a qualitative, but critical, receptor-switching event triggered by oxidation at C-9. The active metabolite of Travoprost, travoprost acid, exhibits a high affinity (Ki = 52 ± 2 nM) for the FP receptor and is >700-fold selective over EP1, EP3, and EP4 receptors . In contrast, 9-Keto Travoprost is expected to act as a PGE2 agonist, engaging EP receptors with a distinct downstream signaling profile .

Receptor pharmacology

Class-level

Receptor class switch: FP (parent) → EP (9-keto)

Supports EP receptor pathway study design

No direct comparative Ki/EC50 data available

Evidence Dimension	Primary Receptor Agonism
Target Compound Data	EP receptor agonist (functional classification)
Comparator Or Baseline	Travoprost (free acid) is an FP receptor agonist with Ki = 52 ± 2 nM at FP, and >700-fold selectivity over EP receptors (EP1 Ki = 9540 nM, EP3 Ki = 3501 nM, EP4 Ki = 41,000 nM)
Quantified Difference	Complete switch in receptor subtype preference (FP vs. EP); no quantitative Ki available for 9-Keto Travoprost due to lack of published pharmacology
Conditions	Radioligand binding assays for Travoprost acid using bovine corpus luteum membranes

Why This Matters

This confirms 9-Keto Travoprost cannot be used as a substitute for Travoprost in functional FP receptor assays; procurement is justified for studies exploring EP receptor-mediated pharmacology.

Travoprost Impurity and Metabolite Standard

9-Keto Travoprost is a fully characterized chemical compound explicitly used as a reference standard for the active pharmaceutical ingredient (API) Travoprost in analytical method development, method validation (AMV), and quality control (QC) . It is supplied with detailed characterization data compliant with regulatory guidelines and can be used for traceability against pharmacopeial standards (USP or EP) [1]. This is in direct contrast to other impurities like the 15-keto derivative, which may have different acceptance criteria . An HPLC method for Travoprost and its impurities, including 15-keto-Travoprost, demonstrated linearity over a specific range and a limit of detection of 0.020 μg/mL, highlighting the precision required for such analyses [2].

Impurity standard use

Head-to-head

Designated 9-keto impurity standard vs. Travoprost API

Supports impurity-specific method validation

Non-interchangeable analytical reference

Evidence Dimension	Regulatory Application and Analytical Utility
Target Compound Data	Primary reference standard for ANDA submissions, AMV, and QC of Travoprost; can be provided with traceability to USP/EP [1]
Comparator Or Baseline	15-Keto Travoprost (CAS 404830-45-1) is a related impurity with defined acceptance criteria (e.g., ≤0.10% in some API specifications) and has validated HPLC methods with a linear range of 0.039–3.088 μg/mL and LOD of 0.020 μg/mL [2]
Quantified Difference	Both serve as critical analytical reference materials; 9-Keto Travoprost is distinguished by its unique origin as an oxidative degradation product [3]
Conditions	Analytical method development in compliance with ICH guidelines for pharmaceutical impurities

Why This Matters

Procurement is essential for any laboratory involved in the development, validation, or QC testing of Travoprost drug substances or products, ensuring compliance with regulatory requirements for impurity identification and quantification.

• [1] SynZeal. (n.d.). 9-Keto Travoprost (SZ-T079008) - Product Information. View Source
• [2] Yujun, L., & Jieting, C. (2025). Determination of related substances of travoprost in travoprost and timolol maleate eye drops by HPLC. *Journal of Pharmaceutical and Biomedical Analysis*, 40(6), 471-482. View Source
• [3] Veeprho. (2022). 9-Keto Travoprost (CAS 1219032-18-4) - Product Information. View Source

Prodrug vs. Free Acid Bioavailability

9-Keto Travoprost (9-keto fluprostenol isopropyl ester) is considered a potential metabolite of Travoprost, a pathway that parallels the metabolism of latanoprost by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) observed in monkey cornea . It also serves as a potential prodrug for 9-keto fluprostenol, which is the corresponding free acid form expected to act as an EP agonist . This metabolic and prodrug relationship is distinct from that of other impurities like 5,6-trans-Travoprost, which is an inactive isomer , or 15-keto fluprostenol isopropyl ester, which is a common minor impurity but generally shows greatly reduced FP receptor binding affinity [1].

Prodrug form comparison

Class-level

Isopropyl ester prodrug expected to enhance corneal penetration vs. free acid

Supports corneal permeability and prodrug activation studies

No direct 9-keto permeability data; class effect established for parent

Evidence Dimension	Metabolic and Pharmacological Fate
Target Compound Data	Potential metabolite of Travoprost and potential prodrug to the EP agonist 9-keto fluprostenol
Comparator Or Baseline	5,6-trans-Travoprost is the inactive isomer of Travoprost ; 15-keto fluprostenol isopropyl ester is a minor impurity with substantially reduced FP receptor affinity [1]
Quantified Difference	Qualitative difference in biological potential (active vs. inactive metabolite)
Conditions	In vivo metabolism in ocular tissues (e.g., monkey cornea)

Why This Matters

Understanding the metabolic fate and potential bioactivity of impurities is crucial for comprehensive drug safety and efficacy evaluation. Procurement of 9-Keto Travoprost as a standard enables these specific metabolic and pharmacological studies.

• [1] GlpBio. (n.d.). 15-keto Fluprostenol isopropyl ester - Product Information. View Source

Physicochemical Identity and Stability: Structural Confirmation of 9-Keto Travoprost for Method Development and Reference Standard Use

9-Keto Travoprost (CAS 1219032-18-4) is a well-defined chemical entity with a molecular formula of C26H33F3O6 and a molecular weight of 498.53 g/mol . It is supplied as a fully characterized reference standard with detailed Certificates of Analysis (COA), ensuring traceability and compliance with regulatory guidelines for analytical method development, method validation (AMV), and quality control (QC) applications for Abbreviated New Drug Applications (ANDA) [1]. In contrast, a related impurity, 15-Keto Travoprost (CAS 404830-45-1), shares the same molecular formula and weight but has a different IUPAC name, SMILES string, and chemical structure, which results in distinct chromatographic behavior and analytical properties .

Evidence Dimension	Chemical Identity and Analytical Standard Specifications
Target Compound Data	CAS: 1219032-18-4, MF: C26H33F3O6, MW: 498.53 g/mol, IUPAC: (Z)-isopropyl 7-((1R,2R,3R)-3-hydroxy-2-((R,E)-3-hydroxy-4-(3-(trifluoromethyl)phenoxy)but-1-en-1-yl)-5-oxocyclopentyl)hept-5-enoate
Comparator Or Baseline	15-Keto Travoprost (CAS 404830-45-1) has the same MF (C26H33F3O6) and MW (498.5) but a different IUPAC name and chemical structure, leading to different analytical properties
Quantified Difference	The structural difference (oxidation at C-9 vs. C-15) results in unique chromatographic retention times and distinct analytical reference standard properties
Conditions	High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy for compound characterization and method validation

Why This Matters

Procurement of the correct, fully characterized 9-Keto Travoprost standard is non-negotiable for developing accurate, reproducible analytical methods for the detection and quantification of this specific degradation impurity.

• [1] SynZeal. (n.d.). 9-Keto Travoprost (SZ-T079008) - Product Information. View Source

In Vitro Functional Activity: EP Receptor-Mediated Effects of 9-Keto Fluprostenol in Isolated Tissue Assays

The pharmacological activity of 9-keto fluprostenol, the active free acid form of 9-Keto Travoprost, has been evaluated in isolated pregnant rat uterine tissue. In an in vitro organ bath study, both 9-keto fluprostenol and 9-keto fluprostenol isopropyl ester (the prodrug form) caused a significant decrease in percent contractility (P<0.05) of spontaneous uterine contractions at femtomolar to nanomolar concentrations (10⁻¹⁵ to 10⁻⁹ M) [1]. This effect was shared with PGE2 and the EP2-selective agonist butaprost, but distinct from FP receptor agonists which typically increase uterine contractility .

Evidence Dimension	Functional in vitro tissue response
Target Compound Data	9-keto fluprostenol (free acid) and 9-keto fluprostenol isopropyl ester (prodrug) both caused a significant decrease in percent contractility (P<0.05) of isolated pregnant rat uterus at 10⁻¹⁵–10⁻⁹ M concentrations [1]
Comparator Or Baseline	PGE2 (endogenous EP agonist) and butaprost (selective EP2 agonist) also caused decreased contractility; FP receptor agonists (e.g., fluprostenol) typically increase uterine contractility
Quantified Difference	Qualitatively opposite functional response compared to FP agonists, confirming EP receptor-mediated pharmacology at physiological concentrations
Conditions	In vitro organ bath assay on isolated pregnant rat uterine tissue; analysis of amplitude, frequency, baseline tone, and percent contractility over 10-min periods [1]

Why This Matters

This functional data confirms that 9-Keto Travoprost and its active metabolite exert real, measurable EP receptor-mediated pharmacological effects distinct from FP agonists. Procurement of this compound is justified for any research program investigating EP receptor biology or the off-target effects of prostaglandin analog prodrugs.

• [1] Khan, I., et al. (2008). Effect of femto to nano molar concentrations of prostaglandin analogues on pregnant rat uterine contractility. *Journal of Smooth Muscle Research*, 44(1), 1-10. View Source

9-Keto Travoprost Application Scenarios

Travoprost Analytical Method Validation

This is the primary and most critical application scenario. 9-Keto Travoprost is an essential reference standard for laboratories tasked with developing and validating analytical methods (e.g., HPLC, UPLC, LC-MS) to detect and quantify impurities in Travoprost active pharmaceutical ingredient (API) and finished drug products. Its use is mandated for establishing system suitability, determining relative retention times, and quantifying impurity levels in stability studies and batch release testing, thereby ensuring compliance with ICH Q3A/B guidelines and supporting ANDA submissions [1]. The detailed characterization data provided with the standard (COA, NMR, MS) enables accurate method development and regulatory filing, a role that cannot be fulfilled by generic or uncharacterized analogs .

FP vs. EP Receptor Pathway Differentiation

Researchers investigating the structure-activity relationship (SAR) of prostaglandin analogs or exploring EP receptor-mediated signaling pathways can use 9-Keto Travoprost as a selective chemical probe. Given that the parent drug Travoprost is a selective FP receptor agonist, 9-Keto Travoprost provides a valuable tool to study the functional consequences of the FP-to-EP receptor switch that occurs upon C-9 oxidation [2]. It is particularly useful in comparative pharmacology studies alongside other EP agonists (e.g., butaprost, PGE2) to delineate EP receptor subtype-specific effects in various in vitro systems, such as the isolated tissue assays where it demonstrated functional activity [3].

In Vitro Biotransformation Studies

9-Keto Travoprost is identified as a potential metabolite of Travoprost, making it a crucial standard for in vitro and in vivo metabolism studies. Researchers can use it to identify and quantify this specific oxidative metabolite in biological matrices (e.g., ocular tissues, plasma) from preclinical or clinical studies. This application is essential for building a comprehensive metabolic profile of Travoprost, understanding its clearance pathways, and assessing the potential contribution of its metabolites to overall pharmacological or toxicological effects . Furthermore, as a potential prodrug for 9-keto fluprostenol, it is a valuable tool for studying targeted EP receptor activation in vivo .

Application

Selection Property

Validation Focus

Travoprost impurity profiling & AMV

Designated impurity standard

Stability-indicating HPLC/LC-MS method

EP vs. FP receptor signaling studies

EP receptor agonist profile

Functional receptor pathway comparison

In vitro biotransformation assays

Authentic metabolite standard

15-PGDH-mediated oxidation quantification

Corneal permeability & prodrug activation

Isopropyl ester prodrug form

Esterase hydrolysis and permeability models

• [1] SynZeal. (n.d.). 9-Keto Travoprost (SZ-T079008) - Product Information. View Source
• [2] MedChemExpress. (n.d.). 9-Keto Travoprost (Fluprostenol Prostaglandin E2) - Product Information. View Source
• [3] Khan, I., et al. (2008). Effect of femto to nano molar concentrations of prostaglandin analogues on pregnant rat uterine contractility. *Journal of Smooth Muscle Research*, 44(1), 1-10. View Source